Cas no 98279-43-7 (1-Amino-3-[(3-amino-2-hydroxypropyl)amino]propan-2-ol)

• Product Name: 1-Amino-3-[(3-amino-2-hydroxypropyl)amino]propan-2-ol
• CAS No: 98279-43-7
• MF: C₆H₁₇N₃O₂
• MW: 163.218081235886
• CID: 1002456
• Update Time: 2023-08-03

1-Amino-3-[(3-amino-2-hydroxypropyl)amino]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3,3'-Azanediylbis(1-aminopropan-2-ol)
• 1-Amino-3-[(3-amino-2-hydroxypropyl)amino]propan-2-ol

• Inchi： 1S/C6H17N3O2/c7-1-5(10)3-9-4-6(11)2-8/h5-6,9-11H,1-4,7-8H2
• InChI Key： FVGWJQKAIVKRCX-UHFFFAOYSA-N
• SMILES： OC(CN)CNCC(CN)O

Computed Properties

• Exact Mass: 163.132
• Monoisotopic Mass: 163.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 81.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105